1-(4-Chloro-pyrimidin-2-YL)-2,2,2-trifluoro-ethanol

• Molecular Formula: C6H4ClF3N2O
• Molecular Weight: 212.56 g/mol
• IUPAC Name: 1-(4-chloropyrimidin-2-yl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C6H4ClF3N2O/c7-3-1-2-11-5(12-3)4(13)6(8,9)10/h1-2,4,13H
• InChI Key: ISGWZNWZUUWORW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1Cl)C(C(F)(F)F)O

Description

1-(4-Chloro-pyrimidin-2-YL)-2,2,2-trifluoro-ethanol is a useful research compound. Its molecular formula is C6H4ClF3N2O and its molecular weight is 212.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloropyrimidine-2-carbaldehyde (283 mg, 1.99 mmol) was dissolved in tetrahydrofuran (11.4 mL) and cooled to 0° C. Trimethyl(trifluoromethyl)silane (0.37 mL, 2.38 mmol) was added followed by 1 M tetra-n-butylammonium fluoride in tetrahydrofuran (2.38 mL, 2.38 mmol). The ice bath was removed and the reaction was stirred for 1 hour. The reaction was then diluted with water and brine and extracted with ethyl acetate three times. The organic layers were combined and dried over magnesium sulfate, filtered, and concentrated in vacuo. The resulting mixture was purified via silica gel chromatography (0-5% methanol in ethyl acetate) to afford the title compound.